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Get Quote

Welcome to the technical support center for the scalability of Lipid 119-23 lipid nanoparticle

(LNP) formulations. This resource is designed for researchers, scientists, and drug

development professionals to address common challenges and provide guidance for a

seamless transition from bench-scale experiments to large-scale production.

Troubleshooting Guides
This section provides solutions to common problems encountered during the scale-up of Lipid
119-23 LNP formulations.

Issue 1: Increased Particle Size and Polydispersity Index
(PDI) at Larger Scale
Question: We are observing a significant increase in the average particle size and PDI of our

Lipid 119-23 LNPs when moving from a lab-scale microfluidic setup to a larger-scale system.

What are the potential causes and how can we troubleshoot this?

Answer:
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Check Availability & Pricing
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An increase in particle size and PDI during scale-up is a common challenge and can be

attributed to several factors related to the mixing dynamics and formulation parameters.[1][2]

Potential Causes:

Inadequate Mixing Efficiency: The mixing of the lipid-ethanol and aqueous phases is a critical

step in LNP formation.[3] At larger scales, achieving the same rapid and homogenous mixing

as in small-scale systems can be difficult.[4] Slower or less efficient mixing can lead to the

formation of larger and more heterogeneous particles.[1]

Changes in Flow Rate Ratio (FRR) and Total Flow Rate (TFR): The ratio of the aqueous

phase flow rate to the organic phase flow rate (FRR) and the combined total flow rate (TFR)

significantly impact LNP size.[5][6] Inconsistent control of these parameters during scale-up

can lead to deviations in particle characteristics. Generally, increasing the TFR and FRR can

lead to smaller particle sizes.[5][6][7]

Lipid Concentration: Higher lipid concentrations can sometimes result in the formation of

larger particles.[8]

Temperature Variations: Inconsistent temperature control between scales can affect lipid

solubility and self-assembly, influencing particle size.

Troubleshooting Steps:

Optimize Mixing Parameters:

Characterize Mixing in the New System: Ensure that the mixing time in the large-scale

system is comparable to the lab-scale setup. Computational fluid dynamics (CFD)

modeling can be a useful tool to simulate and compare mixing profiles.

Adjust TFR and FRR: Systematically vary the TFR and FRR at the larger scale to identify

the optimal conditions that yield the desired particle size and PDI. It is often necessary to

increase the TFR to maintain rapid mixing.[6][7]

Evaluate Formulation Parameters:
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Lipid Concentration: If possible, test slightly lower lipid concentrations at the larger scale to

see if it mitigates the increase in particle size.

Buffer Composition: Ensure the pH and ionic strength of the aqueous buffer are consistent

across scales, as these can influence particle formation.[9]

Ensure Process Consistency:

Temperature Control: Implement precise temperature control for both the lipid and

aqueous phases throughout the process.

Tubing and Connector Dimensions: The inner diameter and length of tubing can influence

flow dynamics. Ensure these are appropriately scaled.

Troubleshooting Workflow for Particle Size and PDI Issues
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Caption: Troubleshooting workflow for addressing increased particle size and PDI during LNP

scale-up.

Issue 2: Decreased mRNA Encapsulation Efficiency
Question: Our mRNA encapsulation efficiency, as measured by the RiboGreen assay, has

dropped significantly after scaling up our Lipid 119-23 LNP production. What could be the
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cause, and how can we improve it?

Answer:

A decrease in encapsulation efficiency is a critical issue that can compromise the therapeutic

efficacy of the LNPs. Several factors related to the formulation and process can contribute to

this problem.[1]

Potential Causes:

Suboptimal pH of the Aqueous Buffer: The ionizable nature of Lipid 119-23 is key to

encapsulating negatively charged mRNA. The encapsulation process is most efficient at a

low pH (typically around 4.0), where the lipid is positively charged. If the buffer pH is not

maintained at the optimal level during scale-up, encapsulation efficiency can decrease.[10]

Inefficient Mixing: Similar to its effect on particle size, poor mixing can lead to incomplete

interaction between the lipids and the mRNA, resulting in lower encapsulation.[3]

Inappropriate Lipid-to-mRNA Ratio: The ratio of the ionizable lipid's nitrogen atoms to the

mRNA's phosphate groups (N:P ratio) is a critical parameter for efficient encapsulation. This

ratio may need to be re-optimized at a larger scale.

mRNA Integrity: Degradation of mRNA before or during the encapsulation process will lead

to lower encapsulation of full-length transcripts.

Sub-optimal Downstream Processing: Inefficient removal of unencapsulated mRNA during

purification steps like tangential flow filtration (TFF) can lead to an apparent decrease in

encapsulation efficiency.

Troubleshooting Steps:

Verify and Optimize Formulation:

Confirm Buffer pH: Accurately measure and control the pH of the aqueous buffer just

before mixing.
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Optimize N:P Ratio: Experiment with slightly different N:P ratios at the larger scale to

determine the optimal value for maximal encapsulation.

Enhance Mixing Process:

As with particle size control, ensure rapid and efficient mixing is achieved in the scaled-up

system.

Ensure mRNA Quality:

Analyze the integrity of the mRNA stock solution before use to ensure it has not degraded.

Optimize Downstream Processing:

Review and optimize the TFF process parameters, such as membrane type, pore size,

and operating pressures, to ensure efficient removal of external mRNA without disrupting

the LNPs.[11][12]

Frequently Asked Questions (FAQs)
Q1: What is Lipid 119-23 and why is it used in LNP formulations?

A1: Lipid 119-23 is a novel, ionizable cationic lipid that was discovered using a combination of

combinatorial chemistry and machine learning.[13][14] It is a key component in LNP

formulations for the delivery of mRNA.[15] Its ionizable nature allows for efficient encapsulation

of negatively charged mRNA at a low pH and facilitates its release into the cytoplasm once the

LNP is inside a cell.[10] Studies have shown that LNPs formulated with Lipid 119-23 can

outperform those made with benchmark lipids like MC3 and SM-102 in transfecting muscle and

immune cells.[14][15]

Q2: What are the typical components of a Lipid 119-23 LNP formulation?

A2: A standard LNP formulation containing an ionizable lipid like Lipid 119-23 typically consists

of four components:

Ionizable Cationic Lipid (e.g., Lipid 119-23): Essential for encapsulating and releasing the

mRNA cargo.[10]
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Phospholipid (e.g., DSPC): A helper lipid that contributes to the structural integrity of the LNP.

Cholesterol: Another helper lipid that stabilizes the LNP structure.

PEGylated Lipid (e.g., DMG-PEG 2000): Controls the particle size during formation and

provides a hydrophilic shield that reduces aggregation and prolongs circulation time in the

body.[16]

Q3: What are the critical quality attributes (CQAs) to monitor during the scalability of Lipid 119-
23 LNPs?

A3: The following CQAs are crucial to monitor to ensure the quality, safety, and efficacy of the

LNP product:

Particle Size and Polydispersity Index (PDI): Affects the biodistribution, cellular uptake, and

immunogenicity of the LNPs. A low PDI (<0.2) is generally desirable, indicating a uniform

particle population.[17]

mRNA Encapsulation Efficiency: The percentage of mRNA that is successfully encapsulated

within the LNPs. High encapsulation efficiency is critical for potency.

Zeta Potential: The surface charge of the LNPs, which influences their stability and

interaction with biological membranes.

Lipid Ratios: The final molar ratios of the lipid components in the formulated LNPs.

mRNA Integrity: Ensuring the encapsulated mRNA remains intact and is not degraded.

Stability: The ability of the LNPs to maintain their physicochemical properties over time under

specified storage conditions.[18]

Q4: What manufacturing technologies are suitable for scaling up Lipid 119-23 LNP production?

A4: Several technologies can be used for the scalable production of LNPs:

Microfluidics: Offers precise control over mixing and produces highly uniform LNPs. While

excellent for lab-scale and smaller clinical batches, scaling to very large commercial volumes

can be a challenge.[3][19]
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T-Junction or Impingement Jet Mixing: These methods are highly scalable and are used for

large-scale commercial production of LNP-based therapeutics.[4] They involve the rapid

mixing of the lipid-ethanol and aqueous streams in a controlled manner.

Quantitative Data
The following tables provide representative data on how process parameters can influence

LNP characteristics. Disclaimer: This data is based on studies with other ionizable lipids (e.g.,

MC3, DOTAP) and is intended to be illustrative. The optimal parameters for Lipid 119-23 LNPs

should be determined experimentally.

Table 1: Impact of Total Flow Rate (TFR) on LNP Size and PDI

Total Flow Rate (TFR)
(mL/min)

Average Particle Size (nm) Polydispersity Index (PDI)

2 120 0.25

10 95 0.18

20 80 0.15

Source: Adapted from studies on microfluidic LNP production.[5] As TFR increases, particle

size generally decreases and the PDI improves.[6][7]

Table 2: Impact of Flow Rate Ratio (FRR) on LNP Size and PDI

Flow Rate Ratio
(Aqueous:Organic)

Average Particle Size (nm) Polydispersity Index (PDI)

3:1 90 0.16

4:1 82 0.14

5:1 75 0.12

Source: Adapted from studies on microfluidic LNP production.[5] Higher FRR values tend to

result in smaller and more uniform LNPs.[20]
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Experimental Protocols
Protocol 1: LNP Formulation using Microfluidics
This protocol describes a general method for formulating Lipid 119-23 LNPs using a

microfluidic system.

Materials:

Lipid 119-23 (in ethanol)

DSPC (in ethanol)

Cholesterol (in ethanol)

DMG-PEG 2000 (in ethanol)

mRNA (in a low pH buffer, e.g., 50 mM citrate buffer, pH 4.0)

Microfluidic mixing system (e.g., NanoAssemblr)

Syringe pumps

Ethanol (ACS grade or higher)

Nuclease-free water

Procedure:

Prepare Lipid Stock Solutions: Prepare individual stock solutions of Lipid 119-23, DSPC,

cholesterol, and DMG-PEG 2000 in ethanol at the desired concentrations.

Prepare Lipid Mixture: Combine the lipid stock solutions in the desired molar ratio (e.g.,

50:10:38.5:1.5 of Lipid 119-23:DSPC:cholesterol:DMG-PEG 2000) to create the final lipid

mixture in ethanol.

Prepare mRNA Solution: Dilute the mRNA stock to the desired concentration in the low pH

buffer.
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Set up the Microfluidic System:

Prime the microfluidic system with ethanol and then with the aqueous buffer according to

the manufacturer's instructions.

Load the lipid mixture into one syringe and the mRNA solution into another syringe.

Place the syringes onto the syringe pumps.

Formulate LNPs:

Set the desired TFR and FRR on the microfluidic system.

Start the pumps to initiate the mixing of the two streams within the microfluidic cartridge.

Collect the resulting LNP dispersion from the outlet.

Downstream Processing:

Immediately after formulation, the LNP dispersion is typically diluted with a neutral buffer

to stabilize the particles.

Purify and concentrate the LNPs using tangential flow filtration (TFF) to remove ethanol

and unencapsulated mRNA.

Protocol 2: Characterization of LNP Size and PDI by
Dynamic Light Scattering (DLS)
Materials:

LNP sample

Appropriate buffer for dilution (e.g., PBS)

DLS instrument (e.g., Malvern Zetasizer)

Disposable cuvettes
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Procedure:

Sample Preparation: Dilute the LNP sample in the appropriate buffer to a suitable

concentration for DLS analysis. The optimal concentration should be determined to ensure a

good signal-to-noise ratio without causing multiple scattering effects.

Instrument Setup:

Turn on the DLS instrument and allow it to warm up.

Select the appropriate measurement parameters (e.g., temperature, dispersant viscosity,

refractive index).

Measurement:

Transfer the diluted LNP sample to a clean, dust-free cuvette.

Place the cuvette in the instrument's sample holder.

Allow the sample to equilibrate to the set temperature.

Perform the DLS measurement. Typically, multiple runs are averaged to obtain a reliable

result.

Data Analysis:

The instrument software will generate a report including the Z-average particle size and

the PDI.

Analyze the size distribution plot to check for multiple populations of particles.

Protocol 3: Determination of mRNA Encapsulation
Efficiency using RiboGreen Assay
Materials:

LNP sample
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Quant-iT RiboGreen RNA Assay Kit

TE buffer (or other suitable buffer)

Triton X-100 (or other suitable detergent)

Fluorescence microplate reader

Procedure:

Prepare RiboGreen Working Solution: Dilute the RiboGreen reagent in TE buffer according

to the manufacturer's instructions. Protect the solution from light.

Prepare Standards: Prepare a standard curve of the free mRNA in TE buffer at known

concentrations.

Measure Free mRNA:

In a 96-well plate, add the diluted LNP sample.

Add the RiboGreen working solution to each well.

Incubate for the recommended time, protected from light.

Measure the fluorescence at the appropriate excitation and emission wavelengths.

Measure Total mRNA:

In a separate set of wells, add the diluted LNP sample.

Add a detergent (e.g., 0.1% Triton X-100) to disrupt the LNPs and release the

encapsulated mRNA.

Incubate to ensure complete lysis of the LNPs.

Add the RiboGreen working solution.

Incubate and measure the fluorescence as before.
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Calculate Encapsulation Efficiency:

Use the standard curve to determine the concentration of free and total mRNA in the

samples.

Calculate the encapsulation efficiency using the following formula: Encapsulation

Efficiency (%) = ((Total mRNA - Free mRNA) / Total mRNA) * 100

Mandatory Visualizations
LNP Formulation and Characterization Workflow
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lipid-119-23-lnp-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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